Cas no 2171170-18-4 (1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypiperidine-4-carboxylic acid)

• Product Name: 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypiperidine-4-carboxylic acid
• CAS No: 2171170-18-4
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6004479
• PubChem ID: 165957528
• Update Time: 2025-10-16

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypiperidine-4-carboxylic acid
• 2171170-18-4
• 1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-hydroxypiperidine-4-carboxylic acid
• EN300-1581750

• Inchi： 1S/C27H32N2O6/c1-2-7-18(16-24(30)29-14-12-27(34,13-15-29)25(31)32)28-26(33)35-17-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,18,23,34H,2,7,12-17H2,1H3,(H,28,33)(H,31,32)/t18-/m0/s1
• InChI Key： MMVLTPYFMMNPCZ-SFHVURJKSA-N
• SMILES： OC1(C(=O)O)CCN(C(C[C@H](CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 116Ų

Additional information on 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypiperidine-4-carboxylic acid

Introduction to 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypiperidine-4-carboxylic Acid (CAS No. 2171170-18-4)

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypiperidine-4-carboxylic acid, identified by its CAS number 2171170-18-4, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The intricate structure of this molecule, featuring a piperidine core and multiple functional groups, contributes to its unique chemical properties and potential therapeutic applications.

The molecular structure of 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypiperidine-4-carboxylic acid is characterized by a chiral center at the 3-position of the piperidine ring, which imparts stereospecificity to the compound. This stereochemistry is crucial for its biological activity, as many pharmacologically active compounds rely on specific spatial arrangements of atoms to interact effectively with biological targets. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances the compound's functionality, providing a protective group for amino acids during peptide synthesis and other chemical modifications.

In recent years, there has been growing interest in the development of novel therapeutic agents that target complex biological pathways. The compound 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypiperidine-4-carboxylic acid has emerged as a promising candidate in this context. Its unique structural features make it a valuable tool for researchers studying enzyme inhibition, receptor binding, and other critical biological processes. The Fmoc group, in particular, has been widely used in peptide coupling reactions, making this compound a useful intermediate in the synthesis of more complex molecules.

One of the most compelling aspects of 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypiperidine-4-carboxylic acid is its potential application in drug discovery. The piperidine scaffold is a common motif in many FDA-approved drugs, known for its ability to enhance binding affinity and selectivity. By incorporating this scaffold into a new molecule, researchers can leverage its known properties while exploring novel biological functions. The hydroxypiperidine moiety further contributes to the compound's versatility, allowing for additional modifications that could fine-tune its pharmacological profile.

The synthesis of 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypiperidine-4-carboxylic acid presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as chiral resolution and protecting group strategies are essential for ensuring high purity and enantiomeric excess. These methods are critical for obtaining a compound that can be effectively tested in preclinical and clinical studies.

Recent research has highlighted the potential of 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypiperidine-4-carboxylic acid in addressing various therapeutic challenges. For instance, studies have shown that derivatives of this compound may exhibit inhibitory activity against certain enzymes involved in inflammation and pain signaling. This makes it a promising candidate for developing new treatments for conditions such as arthritis and neuropathic pain. Additionally, the fluorenylmethoxycarbonyl group provides a handle for further chemical modifications, allowing researchers to explore different pharmacological targets.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-hydroxypiperidine-4-carboxylic acid. These tools have enabled researchers to predict how the compound interacts with biological targets at the atomic level, providing insights into its mechanism of action. Such simulations are particularly valuable for designing analogs with improved potency and selectivity. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process significantly.

In conclusion, 1-(3S)-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)hexanoyl}-4-hydroxypiperidine--carboxylic acid (CAS No. 21711701844) represents an exciting advancement in pharmaceutical chemistry. Its complex structure and versatile functional groups make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.